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Compound of Interest

Compound Name: D-Lactose monohydrate

Cat. No.: B1148351

Essential Safety and Handling Guide for D-
Lactose Monohydrate

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling D-Lactose monohydrate. Adherence to these
procedures is crucial for maintaining a safe laboratory environment.

D-Lactose monohydrate is not classified as a hazardous substance.[1][2] However, good
industrial hygiene and safety practices should always be followed.[3] The primary risks
associated with handling this compound are mechanical irritation to the eyes and respiratory
tract from dust particles.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
D-Lactose monohydrate.
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields (compliant with EN 166
or OSHA 29 CFR 1910.133).

[3]141(5]

To prevent eye irritation from

airborne dust particles.

Hand Protection

Protective gloves (e.g., Nitrile
rubber).[3]

To prevent skin contact,
although skin irritation is not a

primary concern.[6]

Body Protection

Laboratory coat, long-sleeved

clothing, or overalls.[1][3]

To minimize skin exposure to

the powder.

Respiratory Protection

Not typically required under
normal use with adequate
ventilation.[3] If dust is
generated, use a
NIOSH/MSHA approved
respirator.[4][5][6]

To prevent respiratory tract
irritation from inhalation of dust
particles.[6] A particulate filter
respirator (e.g., P1) may be
necessary in situations with
inadequate ventilation or when
handling large quantities that

produce significant dust.[7][8]

Operational and Disposal Plans

Handling and Storage:

e Engineering Controls: Handle in a well-ventilated area.[4][9] Local exhaust ventilation may

be necessary where solids are handled as powders to prevent dust accumulation.|[1]

¢ Handling Practices: Minimize dust generation and accumulation.[5][9] Avoid contact with

eyes, skin, and clothing.[5][9] Wash hands thoroughly after handling.[5][7]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][9][10]

Spill Management:

e Minor Spills: Clean up spills immediately.[1] Use a shovel or vacuum to place the material

into a suitable container for disposal.[5][9][10] Avoid generating dust.[5][9]
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e Major Spills: Evacuate the area and ensure adequate ventilation. Prevent the powder from
entering drains.[7]

Disposal:

e Product Disposal: Dispose of waste material in accordance with local, state, and federal
regulations.[1]

» Contaminated PPE Disposal: Dispose of contaminated gloves and other protective
equipment in accordance with applicable laws and good laboratory practices.[3]

Below is a workflow diagram illustrating the safe handling and disposal of D-Lactose
monohydrate.
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Safe Handling and Disposal of D-Lactose Monohydrate
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accordance with regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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